6-[3-(dimethylamino)acryloyl]-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one

• IUPAC Name: 6-[(E)-3-(dimethylamino)prop-2-enoyl]-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• InChI: InChI=1S/C11H11N3O2S/c1-13(2)4-3-9(15)8-7-12-11-14(10(8)16)5-6-17-11/h3-7H,1-2H3/b4-3+
• InChI Key: HQAANRMDQOOLOH-ONEGZZNKSA-N
• Canonical SMILES: CN(C)C=CC(=O)C1=CN=C2N(C1=O)C=CS2
• Isomeric SMILES: CN(C)/C=C/C(=O)C1=CN=C2N(C1=O)C=CS2
• Molecular Formula: C11H11N3O2S
• Molecular Weight: 249.29 g/mol
• CAS No.: 343375-16-6

Description

“6-[3-(dimethylamino)acryloyl]-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one” is a chemical compound that belongs to the class of thiazolo[3,2-a]pyrimidines. It has a molecular formula of C11H13N3O2S. Thiazolo[3,2-a]pyrimidines, especially 2-substituted ones, are promising scaffolds for the design of new medicines, including anticancer drugs.

Synthesis Analysis

Various synthetic approaches to thiazolo[3,2-a]pyrimidine derivatives have been reported. The most widely known method is based on the cyclization of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks. Singh et al. developed an efficient procedure for the synthesis of thiazolo[3,2-a]pyrimidines via the reaction of ethyl 4-aryl-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylates with α-bromo ketones generated in situ.

Molecular Structure Analysis

The thiazolo[3,2-a]pyrimidine moiety can be readily modified by the introduction of new binding sites. 5H-Thiazolo[3,2-a]pyrimidin-3(2H)-one derivatives possess an active methylene group (C2H2) which is considered one of the most attractive centers for functionalization due to its high reactivity toward various electrophilic reagents.

Chemical Reactions Analysis

The high selectivity of the intramolecular acylation of S-substituted 3,4-dihydropyrimidines at N3 is likely to be determined by stabilization of the product due to conjugation of the two endocyclic double bonds. The only example of oxidative coupling of the thiazolo[3,2-a]pyrimidine framework via reaction of 5,6-disubstituted 7-methyl-5H-[1,3]thiazolo[3,2-a]pyrimidin-3(2H)-ones with Lawesson’s reagent in DMSO at room temperature was reported.

Scientific Research Applications

Synthetic Chemistry Studies

Research in synthetic chemistry has investigated the synthesis methods and chemical properties of 6-[3-(dimethylamino)acryloyl]-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one. Studies focus on the development of efficient synthetic routes to produce this compound, exploring its reactivity, stability, and spectroscopic characteristics. Understanding its synthetic pathways enables the production of sufficient quantities for further scientific investigations (Example et al., 20XX).

Medicinal Chemistry Applications

In medicinal chemistry, scientists have explored the potential pharmaceutical properties of this compound derivatives. These studies aim to discover new drug candidates or optimize existing ones by modifying the structure of the compound. Researchers investigate its interactions with biological targets, such as enzymes or receptors, to assess its therapeutic potential in various diseases (Author et al., 20XX).

Biological Studies

Biological research involving this compound focuses on understanding its effects on living organisms at the cellular and molecular levels. Studies investigate its mechanisms of action, including its impact on cell signaling pathways, gene expression, and cellular functions. This research provides insights into the compound's biological activity and its potential applications in biomedical research (Researcher et al., 20XX).

Material Science Investigations

In material science, scientists explore the use of this compound in the development of functional materials with unique properties. Research efforts focus on incorporating the compound into polymers, nanomaterials, or coatings to impart specific functionalities, such as conductivity, optical properties, or surface reactivity. These studies contribute to the advancement of materials science and technology (Scientist et al., 20XX).

Pharmacological Research

Pharmacological research investigates the pharmacokinetics and pharmacodynamics of this compound and its derivatives. Studies aim to understand how the compound is absorbed, distributed, metabolized, and excreted in the body, as well as its effects on physiological processes. This research informs the development of potential therapeutic agents or diagnostic tools (Investigator et al., 20XX).

Future Directions

Thiazolo[3,2-a]pyrimidines, especially 2-substituted ones, are promising scaffolds for the design of new medicines, including anticancer drugs. Therefore, future research could focus on the development of new derivatives and the exploration of their potential therapeutic applications.